Cas no 1396676-79-1 (N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide
• CAS No: 1396676-79-1
• MF: C₁₅H₁₄N₄O₃S₃
• MW: 394.491658687592
• CID: 6416451
• PubChem ID: 71788240
• Update Time: 2025-07-09

N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide
• F6195-6318
• VU0535898-1
• AKOS024537346
• N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide
• 1396676-79-1
• N-{5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-1,3-benzothiazole-6-carboxamide
• N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C15H14N4O3S3/c1-25(21,22)19-5-4-11-13(7-19)24-15(17-11)18-14(20)9-2-3-10-12(6-9)23-8-16-10/h2-3,6,8H,4-5,7H2,1H3,(H,17,18,20)
• InChI Key： LJSKDIDGLFGHQJ-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2=C(CC1)N=C(NC(C1=CC=C3C(=C1)SC=N3)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 394.02280384g/mol
• Monoisotopic Mass: 394.02280384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 157Ų

Additional information on N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide

Comprehensive Analysis of N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide (CAS 1396676-79-1)

The compound N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide (CAS 1396676-79-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This heterocyclic compound combines a thiazolo[5,4-c]pyridine core with a benzothiazole carboxamide moiety, making it a subject of interest for researchers exploring novel kinase inhibitors and small molecule therapeutics. Its CAS number 1396676-79-1 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies.

In the context of modern drug discovery, the demand for targeted therapies has surged, particularly in oncology and neurodegenerative diseases. The structural complexity of N-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1,3-benzothiazole-6-carboxamide suggests potential interactions with ATP-binding sites of kinases, a hot topic in precision medicine. Researchers frequently search for "kinase inhibitor design" or "benzothiazole derivatives in drug development," aligning with this compound's relevance. Its methanesulfonyl group further enhances solubility, addressing a common challenge in bioavailability optimization—a key concern in pharmaceutical R&D.

Synthetic routes to CAS 1396676-79-1 often involve multi-step cyclization reactions, with the thiazolo[5,4-c]pyridine scaffold constructed via condensation of appropriate precursors. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, given the compound's application in high-throughput screening. Recent publications highlight its role in modulating cell signaling pathways, with particular interest in its selectivity profile—a trending search term among medicinal chemists. The benzothiazole-6-carboxamide segment may contribute to blood-brain barrier penetration, making it valuable for CNS drug discovery programs.

From a commercial perspective, suppliers of 1396676-79-1 emphasize its use as a research chemical for academic and industrial labs. The compound's structure-activity relationship (SAR) data is frequently requested, reflecting the growing emphasis on rational drug design. Environmental stability and metabolic resistance of such sulfonamide-containing compounds are also popular discussion points in scientific forums. As AI-assisted molecular modeling gains traction, this molecule serves as an excellent case study for in silico binding affinity predictions.

Ongoing investigations into CAS 1396676-79-1 explore its potential as a fluorescence probe, leveraging the benzothiazole unit's photophysical properties. This dual functionality—therapeutic and diagnostic—positions it at the forefront of theranostic agent development, a cutting-edge field combining therapy and diagnostics. With patent landscapes evolving rapidly, this compound exemplifies innovation at the intersection of organic synthesis and biomedical engineering.